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Compound of Interest

Compound Name: 4-Amino-3-chlorobenzaldehyde

CAS No.: 93359-88-7

Cat. No.: B1281931

Get Quote

Executive Summary
4-Amino-3-chlorobenzaldehyde (CAS 21485-76-9) is a halogenated aromatic amine

derivative commonly used as a pharmaceutical intermediate. Its disposal requires strict

adherence to halogenated organic waste protocols due to the presence of the chlorine atom

and the reactive aldehyde group.

Immediate Action Directive:

Do NOT dispose of down the drain.

Do NOT mix with strong oxidizers or non-halogenated solvents.

Segregate as Halogenated Organic Waste.

Hazard Characterization & Causality
To ensure safety, you must understand why specific protocols are required. This compound

possesses three distinct functional groups that dictate its handling:
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Functional Group Hazard Characteristic Impact on Disposal

Aldehyde (-CHO) Air Sensitive / Reactive

Susceptible to auto-oxidation

to carboxylic acids. Can react

with primary amines (Schiff

base formation) in commingled

waste drums, potentially

generating heat or precipitates.

Amine (-NH₂) Basic / Sensitizer

May cause allergic skin

reactions (H317).[1][2] Acts as

a weak base; incompatible

with strong acids.

Chlorine (-Cl) Halogenated

Requires high-temperature

incineration (>1100°C) to

prevent formation of

dioxins/furans.[3] Must not

enter non-halogenated waste

streams.

GHS Classification Summary:

H302: Harmful if swallowed.[1][2]

H315/H319: Causes skin and serious eye irritation.[1][2]

H411: Toxic to aquatic life with long-lasting effects.[2]

Waste Segregation & Packaging Protocols
A. Solid Waste (Pure Substance)
If you are disposing of expired or excess solid powder:

Container: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste tag immediately.
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Constituents: "4-Amino-3-chlorobenzaldehyde, Solid"

Hazard Checkbox: Toxic, Irritant.[2]

Segregation: Place the sealed container into the Solid Hazardous Waste drum. Do not mix

loose powder with liquids.

B. Liquid Waste (Solutions)
If the compound is dissolved in a solvent (e.g., Dichloromethane, DMSO, Ethanol):

Solvent Identification: Determine the primary solvent.

If solvent is halogenated (e.g., DCM): Dispose in Halogenated Waste stream.

If solvent is non-halogenated (e.g., Ethanol):STILL dispose in Halogenated Waste stream.

The presence of the chloro-group contaminates the entire volume, rendering it

halogenated for regulatory purposes.

Incompatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

nitric acid, peroxides), which can react violently with the aldehyde/amine functions.

Decision Logic & Workflows
Workflow 1: Waste Segregation Logic
This decision tree ensures you select the correct waste stream, preventing costly regulatory

violations.
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Start: Waste Identification

Is the waste Solid or Liquid?

Solid (Powder/Crystals)

Solid

Liquid (Solution)

Liquid

Pack in HDPE/Glass Jar
Label: 'Toxic Solid'

Does solvent contain
Halogens (e.g., DCM)?

Halogenated Waste Stream
(Red Can/Tag)

Yes

Is solvent Non-Halogenated
(e.g., MeOH, Acetone)?

No

CRITICAL RULE:
Solute contains Chlorine.

Entire volume is Halogenated.

Must Segregate to

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Amino-3-chlorobenzaldehyde waste. Note that

dissolved halogenated compounds render non-halogenated solvents into halogenated waste.

Workflow 2: Spill Cleanup Procedure
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In the event of a benchtop spill, follow this self-validating cleanup loop.

1. Alert & Isolate
(PPE: Nitrile Gloves, Goggles)

2. Containment
Cover with absorbent pads

3. Solubilization
Dampen with Acetone/Ethanol

(Avoid dry sweeping dust)

4. Collection
Scoop into hazardous waste bag

5. Decontamination
Wash surface with soap/water

6. Disposal
Tag as Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing dust generation and exposure.

Regulatory Compliance (RCRA/EPA)
While 4-Amino-3-chlorobenzaldehyde is not explicitly listed on the EPA "P" or "U" lists, it is

regulated as Characteristic Hazardous Waste if it exhibits toxicity or is mixed with ignitable

solvents.

Regulatory Category Classification Action Required

Waste Code D001 (if in ignitable solvent)
Label appropriately if flash

point <60°C.

Halogen Content Halogenated Organic

Must be incinerated at facilities

equipped with scrubbers to

remove HCl gas.

Sewer Ban Strict Prohibition
Never pour into sinks. Toxic to

aquatic life (H411).[2]

Self-Validation Step: Before sealing any waste container, verify the pH is between 5-9 if

aqueous, or ensure no evolution of gas/heat occurs. If heat is generated, the waste is reacting

(likely Schiff base formation) and must be vented in a fume hood until stable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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